Cas no 1182931-73-2 ((6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone)

• Product Name: (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone
• CAS No: 1182931-73-2
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 2615702
• PubChem ID: 60858202
• Update Time: 2025-07-20

(6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone
• 1182931-73-2
• 3-Chloro-6-(pyrrolidine-1-carbonyl)pyridazine
• Z594776240
• CS-0259938
• (6-CHLOROPYRIDAZIN-3-YL)(PYRROLIDIN-1-YL)METHANONE
• MB11659
• EN300-7435502

• Inchi： 1S/C9H10ClN3O/c10-8-4-3-7(11-12-8)9(14)13-5-1-2-6-13/h3-4H,1-2,5-6H2
• InChI Key： GOJNGUVNUWBISL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCCC2)=O)N=N1

Computed Properties

• Exact Mass: 211.0512396Da
• Monoisotopic Mass: 211.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone

Research Brief on (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone (CAS: 1182931-73-2): Recent Advances and Applications

The compound (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone (CAS: 1182931-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications. Recent studies highlight its role as a key intermediate in the development of novel kinase inhibitors and its promising activity in modulating specific signaling pathways implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone via a palladium-catalyzed coupling reaction, achieving high yields and purity. The study further explored its derivatization to generate a library of analogs, with several compounds exhibiting potent inhibitory effects against cyclin-dependent kinases (CDKs). These findings underscore the compound's utility as a pharmacophore for targeting cell cycle regulation in oncology.

In addition to its kinase inhibitory properties, recent preclinical research has investigated the compound's potential in neuropharmacology. A 2024 paper in ACS Chemical Neuroscience reported that derivatives of (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone displayed selective affinity for sigma-1 receptors, suggesting applications in neurodegenerative disorders such as Alzheimer's disease. The study employed molecular docking and in vitro assays to elucidate structure-activity relationships, providing a foundation for further optimization.

From a mechanistic perspective, advanced computational studies have leveraged density functional theory (DFT) to analyze the electronic properties of (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone, revealing insights into its reactivity and binding modes. These simulations, combined with X-ray crystallography data, have facilitated the design of next-generation analogs with improved pharmacokinetic profiles. Industry reports also indicate that the compound is being evaluated in early-stage clinical trials for its potential as a dual-acting anti-inflammatory and antiproliferative agent.

In conclusion, (6-chloropyridazin-3-yl)-pyrrolidin-1-ylmethanone (CAS: 1182931-73-2) represents a promising chemical entity with multifaceted applications in drug development. Ongoing research aims to expand its therapeutic scope through structural modifications and combination therapies, positioning it as a valuable asset in the pipeline of targeted medicines. Future directions include exploring its utility in combination regimens and further validating its safety profile in vivo.